(-)-Citrinin (-)-Citrinin
Brand Name: Vulcanchem
CAS No.: 518-75-2
VCID: VC0190816
InChI: InChI=1S/C13H14O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h4-5,7,14H,1-3H3,(H,16,17)/t5-,7-/m1/s1
SMILES: CC1C(OC=C2C1=C(C(=C(C2=O)C(=O)O)O)C)C
Molecular Formula: C13H14O5
Molecular Weight: 250.25

(-)-Citrinin

CAS No.: 518-75-2

Natural Products

VCID: VC0190816

Molecular Formula: C13H14O5

Molecular Weight: 250.25

(-)-Citrinin - 518-75-2

CAS No. 518-75-2
Product Name (-)-Citrinin
Molecular Formula C13H14O5
Molecular Weight 250.25
IUPAC Name (3R,4S)-6-hydroxy-3,4,5-trimethyl-8-oxo-3,4-dihydroisochromene-7-carboxylic acid
Standard InChI InChI=1S/C13H14O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h4-5,7,14H,1-3H3,(H,16,17)/t5-,7-/m1/s1
SMILES CC1C(OC=C2C1=C(C(=C(C2=O)C(=O)O)O)C)C
Synonyms (3R,4S)-4,6-Dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic acid
Reference Ciegler, A., et al., Appl. Microbiol., 26, 271 (1973)
Creppy, E., et al., Toxicol. Lett., 28, 29 (1985)
DeGroene, E., et al., Cancer Res., 56, 299 (1996)
PubChem Compound 54680783
Last Modified Nov 11 2021
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